Cas no 2199035-56-6 (6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile)

• Product Name: 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile
• CAS No: 2199035-56-6
• MF: C₁₅H₁₈N₄
• MW: 254.330222606659
• CID: 5777863
• PubChem ID: 121185578
• Update Time: 2025-11-06

6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile
• F6546-0769
• 6-(5-cyclopropylhexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)nicotinonitrile
• 6-(2-cyclopropyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)pyridine-3-carbonitrile
• AKOS032740827
• 2199035-56-6

• Inchi： 1S/C15H18N4/c16-5-11-1-4-15(17-6-11)19-9-12-7-18(14-2-3-14)8-13(12)10-19/h1,4,6,12-14H,2-3,7-10H2
• InChI Key： HZPLHIQDOLMGGT-UHFFFAOYSA-N
• SMILES： N1(CC2CN(C3C=CC(C#N)=CN=3)CC2C1)C1CC1

Computed Properties

• Exact Mass: 254.153146591g/mol
• Monoisotopic Mass: 254.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.2Ų

Additional information on 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile

Introduction to 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile (CAS No. 2199035-56-6)

6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2199035-56-6, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological relevance. The presence of multiple nitrogen-containing rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile features a fused ring system consisting of an octahydropyrrolo[3,4-c]pyrrole moiety linked to a pyridine ring. The incorporation of a cyano group at the 3-position of the pyridine ring introduces additional reactivity and potential for interaction with biological targets. This structural motif is reminiscent of several known bioactive compounds, suggesting that 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile may exhibit similar pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The< strong> octahydropyrrolo[3,4-c]pyrrole scaffold, in particular, has been explored for its potential as a pharmacophore in various drug classes. Studies have demonstrated that this scaffold can modulate multiple biological pathways, making it a valuable starting point for designing new drugs. The addition of a< strong>cyclopropyl group further enhances the complexity of the molecule, potentially influencing its binding affinity and selectivity towards specific targets.

The< strong>carbonitrile functional group in the title compound is another key feature that warrants further investigation. Carbonitriles have been widely used in medicinal chemistry due to their ability to act as bioisosteres for other functional groups, such as carboxylic acids and esters. They can also participate in various chemical reactions, including nucleophilic addition and condensation reactions, which may be exploited in synthetic chemistry. The presence of this group in 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile suggests that it may exhibit diverse chemical behavior and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile and target proteins. These studies have hinted at its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that this compound may interact with kinases and other signaling molecules, which are implicated in cancer and inflammatory diseases.

The synthesis of< strong> 6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile represents a significant challenge due to the complexity of its fused ring system. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. Transition metal-catalyzed reactions, such as palladium-mediated coupling reactions, have been particularly useful in forming carbon-carbon bonds within the< strong/octahydropyrrolo[3,4-c]pyrrolescaffold. Additionally, catalytic hydrogenation techniques have been employed to introduce the necessary double bonds and aromaticity.

The pharmacological evaluation of< strong >6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile is currently underway in several research laboratories. Initial experiments have shown promising results in vitro, where the compound exhibits moderate activity against certain cancer cell lines. Further studies are needed to confirm these findings and to explore its potential as an anticancer agent. Additionally, investigations into its effects on other disease-related pathways are ongoing.

The safety profile of any new pharmaceutical compound is a critical consideration before it can be translated into clinical use. Preliminary toxicology studies on< strong >6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile have shown no significant adverse effects at tested doses. However, more comprehensive toxicological assessments are necessary to ensure its safety for human consumption.

In conclusion,< strong >6-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile (CAS No. 2199035-56-6) is a structurally complex and potentially bioactive compound that warrants further investigation in the field of pharmaceutical chemistry. Its unique scaffold and functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research progresses, additional insights into its pharmacological properties and synthetic pathways will continue to emerge.